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Compound of Interest

Compound Name: N,N-Diethylacetamide

Cat. No.: B146632 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core thermodynamic properties

of N,N-Diethylacetamide (DEA). The information is compiled from various sources to assist

researchers, scientists, and professionals in drug development in understanding and utilizing

this compound effectively.

Physical and Chemical Properties
N,N-Diethylacetamide is a colorless to slightly yellow liquid at room temperature with a faint

odor.[1][2] It is a versatile aprotic solvent used in various chemical syntheses, including

pharmaceuticals and agrochemicals.[2][3]

Table 1: General and Physical Properties of N,N-Diethylacetamide
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Property Value Source(s)

Chemical Formula C₆H₁₃NO [2][4]

Molecular Weight 115.17 g/mol [3][5]

CAS Number 685-91-6 [4][5][6]

Appearance
Colorless to slightly yellow

liquid
[1][2][3]

Boiling Point 182-186 °C at 1013 hPa [2][5][6][7][8]

185.5 °C [1]

Melting Point < 20 °C [1][2]

-38 °C [3]

Flash Point 76 °C (closed cup) [5][6][7]

70.6 °C (closed cup) [3]

70 °C [2]

170 °F [1]

Solubility

Soluble in water, alcohol,

ether, acetone, and benzene.

[1] Miscible with water and

most organic solvents.[3]

[1][3][8]

53.5 g/l in water [4]

Refractive Index 1.4374 at 17.4 °C [1]

1.438-1.440 [2]

n20/D 1.440 [7]

1.44 [8]

Thermodynamic Data
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The following tables summarize key thermodynamic parameters for N,N-Diethylacetamide.

The data is critical for understanding the compound's behavior under various temperature and

pressure conditions.

Table 2: Density of N,N-Diethylacetamide

Temperature (°C) Density (g/cm³) Source(s)

17 0.9130 [1]

20 0.91 [5][6]

25 0.925 [3][7]

Table 3: Vapor Pressure of N,N-Diethylacetamide

Temperature (°C) Vapor Pressure Source(s)

25 1.2 hPa [4][5][6]

35 2 mmHg [1][2]

Not Specified 0.89 mmHg [1]

Table 4: Other Thermodynamic Properties of N,N-Diethylacetamide
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Property Value/Range Source(s)

Enthalpy of Vaporization

(Liquid to Gas)

Data available from 255 K to

681 K (2 experimental data

points)

[9][10]

Heat Capacity at Saturation

Pressure (Liquid)

Data available from 250 K to

667.38 K
[9]

Heat Capacity at Constant

Pressure (Ideal Gas)

Data available from 200 K to

1000 K
[9]

Viscosity (Liquid)
Data available from 270 K to

680 K
[9]

Critical Temperature
Critically evaluated

recommendations available
[9]

Critical Pressure
Critically evaluated

recommendations available
[9]

Critical Density
Critically evaluated

recommendations available
[9]

Note: Specific values for enthalpy of vaporization and heat capacity require access to the full

NIST/TRC Web Thermo Tables.

Experimental Protocols
Detailed experimental protocols for determining the thermodynamic properties of N,N-
Diethylacetamide are not readily available in the public domain. However, standard

methodologies for amides and other organic liquids are applicable.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common laboratory method is distillation.

Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.
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Procedure:

The N,N-Diethylacetamide sample is placed in the distillation flask with boiling chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly at the

vapor outlet to the condenser.

The sample is heated gently.

The temperature is recorded when the liquid is boiling, and a steady stream of condensate

is collected in the receiving flask. This temperature is the boiling point at the measured

atmospheric pressure.

3.2. Determination of Heat Capacity by Calorimetry

Heat capacity, a measure of the amount of heat required to raise the temperature of a

substance by a certain amount, is typically determined using a calorimeter.

Apparatus: A differential scanning calorimeter (DSC) or an adiabatic calorimeter.

Procedure (using DSC):

A known mass of N,N-Diethylacetamide is hermetically sealed in a sample pan.

An empty pan is used as a reference.

The sample and reference pans are heated at a constant rate over the desired

temperature range.

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured.

This heat flow difference is directly proportional to the heat capacity of the sample.

3.3. Synthesis of Amides

N,N-Diethylacetamide can be synthesized through the reaction of an acetic acid derivative

with diethylamine.[2] A general method for amide synthesis involves the direct condensation of
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a carboxylic acid and an amine under hydrothermal conditions.[11] This process, known as

pyrolysis, involves heating the salt formed from the amine and carboxylic acid to drive off water.

[12]

Visualizations
4.1. Phase Transitions of N,N-Diethylacetamide

The following diagram illustrates the phase transitions of N,N-Diethylacetamide as a function

of temperature.
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Phase Transitions of N,N-Diethylacetamide

Solid
(<-38°C)

Liquid
(-38°C to 182-186°C)

Melting

Freezing

Gas
(>182-186°C)

Vaporization

Condensation
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Workflow for Boiling Point Determination

Apparatus Setup

Measurement

Result

Place DEA and boiling chips in distillation flask

Assemble distillation apparatus

Position thermometer correctly

Gently heat the flask

Observe for boiling and condensation

Record steady temperature

Recorded temperature is the boiling point
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Interrelation of Thermodynamic Properties

Temperature (T)

Enthalpy (H)

dH = CpdT

Entropy (S)

dS = (Cp/T)dT

Gibbs Free Energy (G)

dG = -SdT Pressure (P)

dG = VdP

Volume (V)

G = H - TS

Heat Capacity (Cp)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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